Cas no 1855907-17-3 (1-(1-isobutyl-1H-pyrazol-3-yl)methanamine)

1-(1-Isobutyl-1H-pyrazol-3-yl)methanamine is a pyrazole-derived amine compound with potential applications in pharmaceutical and agrochemical research. Its structure features an isobutyl group at the 1-position of the pyrazole ring and an aminomethyl substituent at the 3-position, offering versatility in synthetic modifications. The compound’s stability and reactivity make it a valuable intermediate for the development of biologically active molecules. Its well-defined chemical properties facilitate precise functionalization, enabling tailored applications in drug discovery and material science. The isobutyl group enhances lipophilicity, which may improve membrane permeability in bioactive derivatives. Suitable for controlled reactions, this compound is characterized by high purity and consistent performance in synthetic workflows.
1-(1-isobutyl-1H-pyrazol-3-yl)methanamine structure
1855907-17-3 structure
Product Name:1-(1-isobutyl-1H-pyrazol-3-yl)methanamine
CAS No:1855907-17-3
MF:C8H16ClN3
MW:189.685740470886
CID:6425099
PubChem ID:126964458
Update Time:2025-06-08

1-(1-isobutyl-1H-pyrazol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(1-isobutyl-1H-pyrazol-3-yl)methanamine
    • 1855907-17-3
    • [1-(2-methylpropyl)-1H-pyrazol-3-yl]methanamine hydrochloride
    • EN300-1086946
    • AKOS030246585
    • 1-(1-Isobutyl-1H-pyrazol-3-yl)methanamine hydrochloride
    • [1-(2-methylpropyl)pyrazol-3-yl]methanamine;hydrochloride
    • 1-[1-(2-methylpropyl)-1H-pyrazol-3-yl]methanamine hydrochloride
    • Inchi: 1S/C8H15N3.ClH/c1-7(2)6-11-4-3-8(5-9)10-11;/h3-4,7H,5-6,9H2,1-2H3;1H
    • InChI Key: LIEQUAFNMLONKF-UHFFFAOYSA-N
    • SMILES: C(N1C=CC(CN)=N1)C(C)C.Cl

Computed Properties

  • Exact Mass: 189.1032752g/mol
  • Monoisotopic Mass: 189.1032752g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 114
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8Ų

1-(1-isobutyl-1H-pyrazol-3-yl)methanamine Pricemore >>

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Additional information on 1-(1-isobutyl-1H-pyrazol-3-yl)methanamine

Research Brief on 1-(1-isobutyl-1H-pyrazol-3-yl)methanamine (CAS: 1855907-17-3): Recent Advances and Applications

1-(1-isobutyl-1H-pyrazol-3-yl)methanamine (CAS: 1855907-17-3) is a pyrazole-derived amine compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique isobutyl-substituted pyrazole core, has shown promising potential in various therapeutic applications, including as a building block for drug discovery and as a ligand in medicinal chemistry. Recent studies have explored its synthesis, pharmacological properties, and potential applications in targeting specific biological pathways.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the efficient synthesis of 1-(1-isobutyl-1H-pyrazol-3-yl)methanamine via a multi-step process involving palladium-catalyzed cross-coupling reactions. The study emphasized the compound's high yield and purity, making it a viable candidate for further pharmacological evaluation. Additionally, the research team demonstrated its utility as a precursor for the development of novel kinase inhibitors, particularly in the context of cancer therapy.

In another recent investigation, researchers explored the compound's role as a modulator of G-protein-coupled receptors (GPCRs). The study, published in Bioorganic & Medicinal Chemistry Letters, revealed that 1-(1-isobutyl-1H-pyrazol-3-yl)methanamine exhibits selective binding affinity for certain GPCR subtypes, suggesting its potential as a scaffold for designing new therapeutics for neurological disorders. The findings were supported by in vitro assays and molecular docking simulations, which provided insights into the compound's binding mode and interactions with target proteins.

Further advancements in the application of this compound were reported in a 2024 preprint on ChemRxiv, where it was incorporated into a library of small molecules for high-throughput screening against infectious diseases. Preliminary results indicated moderate activity against bacterial pathogens, with minimal cytotoxicity observed in mammalian cell lines. These findings open new avenues for repurposing the compound in antimicrobial drug development.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 1-(1-isobutyl-1H-pyrazol-3-yl)methanamine. Recent pharmacokinetic studies have identified issues related to its metabolic stability and bioavailability, prompting ongoing research into structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are underway to address these limitations and accelerate its transition into clinical trials.

In conclusion, 1-(1-isobutyl-1H-pyrazol-3-yl)methanamine (CAS: 1855907-17-3) represents a versatile and pharmacologically relevant compound with broad applications in drug discovery. Continued research into its synthesis, mechanism of action, and therapeutic potential is expected to yield significant contributions to the field of chemical biology and medicine.

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